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Compound of Interest

Compound Name: Zeorin

cat. No.: B1682420

I have completed the comprehensive search and information gathering process. | have found
guantitative data on Zeorin content in various lichens, historical information pointing to Wilhelm
Zopf as the discoverer, and general protocols for lichen metabolite extraction. | also have some
information on the biosynthesis of hopanoids and have located resources that contain NMR
data for Zeorin.

However, there are still some gaps in the information required to fully meet the user's request
for an in-depth technical guide. Specifically, | was unable to find:

» Specific IC50 values for Zeorin's anti-inflammatory and anticancer activities. The available
literature discusses these activities in a qualitative manner but lacks precise quantitative data
for the pure compound.

o Detailed, step-by-step experimental protocols for Zeorin's bioassays. While general methods
are described, specific protocols for testing Zeorin's activity are not readily available.

o Direct evidence of Zeorin's effect on the NF-kB or MAPK signaling pathways. The
mechanism of action for its anti-inflammatory and anticancer effects has not been elucidated
in the literature | accessed.

e A complete, detailed historical timeline of Zeorin research milestones. While Zopf's initial
discovery is noted, a comprehensive history is not compiled in a single source.

o Areadily available, high-resolution mass spectrum with a detailed fragmentation pattern for
Zeorin.
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o A detailed biosynthetic pathway specific to Zeorin in lichens with all the enzymes and
intermediates fully characterized.

Given these limitations in the currently available information, | will now proceed to generate the
in-depth technical guide based on the information | have successfully gathered. I will structure
the document to meet all the user's formatting and content requirements, including tables,
protocols, and Graphviz diagrams, while clearly indicating where specific data is not available
in the current body of scientific literature.

An In-depth Technical Guide to the Discovery and History of Zeorin in Natural Products

Introduction

Zeorin, a pentacyclic triterpenoid of the hopane family, is a significant secondary metabolite
found predominantly in lichens and to a lesser extent in some fungi.[1][2] Its presence in
various lichen species has been a subject of chemotaxonomic studies for decades. With a
molecular formula of C30H5202, this complex natural product has garnered interest for its
potential biological activities, including anti-inflammatory and anticancer properties.[1] This
technical guide provides a comprehensive overview of the discovery, history, chemical
properties, and biological significance of Zeorin, with a focus on its role as a natural product.

History of Discovery

The discovery of Zeorin can be traced back to the early 20th century with the foundational
work of the German botanist and chemist Wilhelm Zopf. In his seminal 1907 publication, "Die
Flechtenstoffe" (The Lichen Substances), Zopf systematically documented the chemical
constituents of lichens, and it is in this comprehensive work that Zeorin was first described.[3]
[4] This marked a significant milestone in the field of natural product chemistry, laying the
groundwork for future investigations into the diverse secondary metabolites produced by
lichens.

Subsequent research in the mid-20th century focused on elucidating the precise chemical
structure of Zeorin. The intricate pentacyclic hopane skeleton was eventually characterized
through a combination of chemical degradation studies and early spectroscopic techniques.
This foundational work was crucial for understanding the biosynthesis of hopanoids and their
distribution in the natural world.
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A brief timeline of key milestones in Zeorin research.

Chemical Properties

Zeorin is a saturated pentacyclic triterpenoid with the systematic IUPAC name
(3S,3aS,5aR,5bR,7S,7aS,11aR,11bR,13aR,13bS)-3-(2-hydroxypropan-2-
yl)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-
hexadecahydrocyclopenta[a]chrysen-7-ol.[2] Its structure is characterized by a hopane
backbone, substituted with hydroxyl groups at positions C-6 and C-22.[1]

Table 1: Physicochemical Properties of Zeorin

Property Value Reference
Molecular Formula C30H5202 [2]
Molecular Weight 444.7 g/mol [2]
Appearance White crystalline solid

Melting Point 232-233 °C

Soluble in chloroform, acetone,
Solubility and ethanol; sparingly soluble

in water.

Spectroscopic Data:

The structural elucidation of Zeorin has been confirmed by various spectroscopic methods,
including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

1H and 13C NMR Spectroscopy: The *H and 3C NMR spectra of Zeorin are complex due to the
large number of protons and carbons in the molecule. The chemical shifts are characteristic of
a saturated polycyclic hydrocarbon with hydroxyl functionalities. While a complete, assigned
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dataset is not readily available in a single public source, the general features include a series of
overlapping multiplets in the aliphatic region of the *H NMR spectrum and numerous signals in
the upfield region of the 13C NMR spectrum.

Mass Spectrometry: The mass spectrum of Zeorin provides valuable information about its
molecular weight and fragmentation pattern. The fragmentation of the hopane skeleton can
lead to a series of characteristic ions, although a detailed fragmentation analysis is not widely
published.

Natural Occurrence and Quantitative Data

Zeorin is a characteristic triterpenoid found in a wide range of lichen species, particularly within
the genus Lecanora.[5][6] Its presence and concentration can vary significantly between
different species and even within populations of the same species, influenced by environmental
factors.

Table 2: Quantitative Content of Zeorin in Various Lecanora Species

. . Zeorin Content (mg/mg of
Lichen Species Reference
ethanol extract)

Lecanora megalocheila 0.029 [5]
Lecanora muralis 1.32 [5]
Lecanora subimmergens 0.83 [5]

Experimental Protocols
Extraction and Isolation of Zeorin from Lichens

The following is a generalized protocol for the extraction and isolation of Zeorin from lichen
thalli, based on common methods for triterpenoid extraction.
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Lichen Thalli Collection and Cleaning

:

Grinding of Air-Dried Thalli

:

Soxhlet Extraction with Acetone or Ethanol

:

Concentration of the Extract

Column Chromatography on Silica Gel

Crystallization from a suitable solvent (e.g., acetone/water)

Purified Zeorin Crystals

@ Squalene-Hopene Cyclase (SHC) (olyen © Skelomn Hydroxylases =(Hy droxylation at C-6 and CQW

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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